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Compound of Interest

Compound Name: Barium monoxide

Cat. No.: B8528367

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the safe handling, storage, and disposal of
barium monoxide (BaO) powder. Barium monoxide is a corrosive and toxic material that
requires strict adherence to safety procedures to minimize risks in a laboratory setting.

Chemical and Physical Properties

Barium monoxide is a white to yellowish-white, odorless powder.[1] It is hygroscopic and
reacts exothermically with water to form barium hydroxide.[2][3]

Hazard Identification and Safety Precautions
Barium monoxide is classified as a hazardous substance. It is crucial to understand its
potential dangers before handling.

2.1. Health Hazards

 Toxicity: Barium monoxide is toxic if swallowed and harmful if inhaled.[4][5] Ingestion or
inhalation can lead to serious health issues, including gastrointestinal distress, muscle
paralysis, and cardiac problems.[2]

o Corrosivity: It causes severe skin burns and eye damage.[4][5][6] Contact can irritate the
skin and burn the eyes, potentially leading to loss of vision.[1]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b8528367?utm_src=pdf-interest
https://www.benchchem.com/product/b8528367?utm_src=pdf-body
https://www.benchchem.com/product/b8528367?utm_src=pdf-body
https://www.benchchem.com/product/b8528367?utm_src=pdf-body
https://nj.gov/health/eoh/rtkweb/documents/fs/0187.pdf
https://www.nbinno.com/article/other-organic-chemicals/safety-handling-barium-oxide-industrial-settings-bt
https://cameochemicals.noaa.gov/chemical/199
https://www.benchchem.com/product/b8528367?utm_src=pdf-body
https://www.benchchem.com/product/b8528367?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/50_1262355778_BariumOxide-CASNO-1304-28-5-MSDS.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Barium%20oxide_1233_3.0.pdf
https://www.nbinno.com/article/other-organic-chemicals/safety-handling-barium-oxide-industrial-settings-bt
https://www.cdhfinechemical.com/images/product/msds/50_1262355778_BariumOxide-CASNO-1304-28-5-MSDS.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Barium%20oxide_1233_3.0.pdf
https://pim-resources.coleparmer.com/sds/97187.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0187.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8528367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

» Respiratory Irritation: Inhalation can irritate the nose, throat, and lungs, and repeated

exposure may lead to bronchitis.[1]

2.2. Safety Precautions

Quantitative Data

Avoid generating and accumulating dust.[4][6]
Do not breathe dust, vapor, mist, or gas.[6][8]

Avoid contact with skin, eyes, and clothing.[4][5]

Always handle barium monoxide powder in a well-ventilated area, preferably within a
chemical fume hood.[5][6][7]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[5][6][7]

The following tables summarize key quantitative data for barium monoxide.

Table 1: Physical and Chemical Properties

Property Value Reference
CAS Number 1304-28-5 (4116171
Molecular Weight 153.33 g/mol [9]
White to yellowish-white
Appearance [1]
powder
Melting Point 1923 °C 9]
Boiling Point 2000 °C [9][10]
Density 5.72 g/cm?3 [9]
o Reacts to form barium
Solubility in Water [O1[11][12]

hydroxide

Table 2: Occupational Exposure Limits for Soluble Barium Compounds (as Ba)
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Exposure Limit (8-hour

Organization TWA) Reference
OSHA (PEL) 0.5 mg/m3 [1][13]
ACGIH (TLV) 0.5 mg/m3 [11[71[13]
NIOSH (REL) 0.5 mg/m3 [1][13]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling barium monoxide powder.
o Eye Protection: Chemical safety goggles and a face shield are required.[4][7][8]

» Skin Protection: Wear a lab coat, and chemical-resistant gloves (e.g., rubber gloves).[7][8]
An impervious apron is also recommended.[8][13]

o Respiratory Protection: A NIOSH-approved dust respirator should be used, especially when
handling large quantities or in case of insufficient ventilation.[7][8]

Experimental Protocols
5.1. Protocol for Receiving and Storing Barium Monoxide Powder
e Upon receipt, inspect the container for any damage or leaks.

e Ensure the container is clearly labeled with the chemical name, hazard symbols, and date of
receipt.

» Store the container in a cool, dry, and well-ventilated area designated for corrosive and toxic
materials.[4][6][7]

o Keep the container tightly closed to prevent contact with moisture and air, as it is
hygroscopic and air-sensitive.[2][4][6]

» Store away from incompatible materials such as acids, carbon dioxide, and moisture.[1][2][8]
Handle and store under an inert gas if possible.[4][7]
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5.2. Protocol for Weighing and Handling Barium Monoxide Powder

Perform all weighing and handling procedures inside a certified chemical fume hood to
minimize inhalation exposure.[6]

Don appropriate PPE as outlined in Section 4.
Place a weigh boat on the analytical balance and tare.

Carefully transfer the desired amount of barium monoxide powder to the weigh boat using
a clean, dry spatula.

Minimize the creation of dust during transfer.
Once the desired amount is weighed, securely close the main container.

Clean any spills on the balance or in the fume hood immediately using a vacuum with a
HEPA filter or by carefully sweeping.[6][7] Do not use water for cleanup of spills.[1]

Dispose of contaminated materials (e.g., weigh boat, gloves) in a designated hazardous
waste container.[7][9]

Emergency Procedures

6.1. First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15-30 minutes,
occasionally lifting the upper and lower eyelids.[6][14] Seek immediate medical attention.[6]

[8]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[6] Seek immediate medical attention.[6][8]

Inhalation: Remove the victim to fresh air immediately.[4][6] If not breathing, give artificial
respiration.[6][8] If breathing is difficult, give oxygen.[8] Seek immediate medical attention.[6]

[8]
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 Ingestion: Do NOT induce vomiting.[4][6] If the victim is conscious and alert, give 2-4 cupfuls
of milk or water.[6] Never give anything by mouth to an unconscious person.[6] Seek
immediate medical attention.[6][8]

6.2. Spill and Leak Procedures

Evacuate personnel from the spill area.[1]
e Ensure proper ventilation.[6][7]

o Wearing appropriate PPE, vacuum or sweep up the spilled material and place it into a
suitable, closed container for disposal.[6][7]

o Moisten the spilled material with water to reduce airborne dust only if it can be contained and
will not enter waterways.[6] However, be cautious as barium oxide reacts with water.[1][3] A
dry cleanup method is generally preferred.[1]

e Prevent runoff from entering storm sewers and ditches.[6]
e Thoroughly clean the spill area.

» Dispose of the waste in accordance with local, state, and federal regulations.[7]

Waste Disposal

Dispose of barium monoxide waste in a designated hazardous waste container.[7][9] All
waste must be disposed of in accordance with local, state, and federal environmental
regulations.[7] Contact your institution's environmental health and safety department for
specific disposal procedures.

Visualized Workflows

The following diagrams illustrate the standard workflow for handling barium monoxide and the
protocol for emergency spills.
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Caption: Workflow for handling barium monoxide powder.
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Caption: Emergency protocol for barium monoxide spills.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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